Cas no 1261562-52-0 (Methyl 2-chloro-3,4-difluorobenzoate)

Methyl 2-chloro-3,4-difluorobenzoate is a fluorinated benzoate ester with the molecular formula C₈H₅ClF₂O₂. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its structure, featuring chloro and difluoro substituents on the aromatic ring, enhances reactivity and selectivity in cross-coupling and nucleophilic substitution reactions. The ester group provides a handle for further functionalization, making it valuable for derivatization into more complex molecules. Its stability under standard conditions and high purity make it suitable for precision synthesis. The compound is typically handled under inert conditions to preserve its integrity.

Methyl 2-chloro-3,4-difluorobenzoate structure

1261562-52-0 structure

Product Name:Methyl 2-chloro-3,4-difluorobenzoate

CAS No:1261562-52-0

MF:C₈H₅ClF₂O₂

MW:206.573908567429

CID:1029850

PubChem ID:71627049

Update Time:2025-10-29

Methyl 2-chloro-3,4-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-chloro-3,4-difluorobenzoate
- Benzoic acid, 2-chloro-3,4-difluoro-, methyl ester
- CS-0149400
- MFCD18417404
- AKOS016842714
- Methyl2-chloro-3,4-difluorobenzoate
- 1261562-52-0
- E91590
- DTXSID00856428
- MDL： MFCD18417404
- Inchi： 1S/C8H5ClF2O2/c1-13-8(12)4-2-3-5(10)7(11)6(4)9/h2-3H,1H3
- InChI Key： OIEYNXFWROGHMB-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=CC=1C(=O)OC)F)F

Computed Properties

Exact Mass: 205.9946134g/mol
Monoisotopic Mass: 205.9946134g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 26.3Å²

Methyl 2-chloro-3,4-difluorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013028180-250mg	Methyl 2-chloro-3,4-difluorobenzoate	1261562-52-0	97%	250mg	$484.80	2023-09-03
Alichem	A013028180-500mg	Methyl 2-chloro-3,4-difluorobenzoate	1261562-52-0	97%	500mg	$847.60	2023-09-03
Alichem	A013028180-1g	Methyl 2-chloro-3,4-difluorobenzoate	1261562-52-0	97%	1g	$1564.50	2023-09-03
TRC	M340685-250mg	Methyl 2-chloro-3,4-difluorobenzoate	1261562-52-0		250mg	$ 50.00	2022-06-03
TRC	M340685-500mg	Methyl 2-chloro-3,4-difluorobenzoate	1261562-52-0		500mg	$ 65.00	2022-06-03
TRC	M340685-2.5g	Methyl 2-chloro-3,4-difluorobenzoate	1261562-52-0		2.5g	$ 80.00	2022-06-03
A2B Chem LLC	AA35871-250mg	Methyl 2-chloro-3,4-difluorobenzoate	1261562-52-0	97%	250mg	$234.00	2024-04-20
A2B Chem LLC	AA35871-500mg	Methyl 2-chloro-3,4-difluorobenzoate	1261562-52-0	97%	500mg	$320.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1220040-1g	Methyl 2-chloro-3,4-difluorobenzoate	1261562-52-0	95+%	1g	￥5197.00	2024-08-09
Crysdot LLC	CD12166758-1g	Methyl 2-chloro-3,4-difluorobenzoate	1261562-52-0	95+%	1g	$535	2024-07-23